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Compound of Interest

Compound Name: (+/-)-Hypophyllanthin

Cat. No.: B190393

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of promising bioactive compounds is paramount. (+/-)-Hypophyllanthin, a
lignan predominantly found in plants of the Phyllanthus genus, has garnered significant
attention for its diverse pharmacological activities. This technical guide provides an in-depth
look at its core molecular properties, biological signaling pathways, and established
experimental protocols for its analysis.

Core Molecular Data

A fundamental starting point for any chemical entity in drug discovery is its molecular identity.
(+/-)-Hypophyllanthin's molecular formula and weight are well-established.

Property Value

Molecular Formula C24H3007[1][2][3][4][5]
Molecular Weight 430.5 g/mol

Alternate Molecular Weight 430.49 g/mol

Biological Sighaling Pathways

Hypophyllanthin exerts its biological effects by modulating several key intracellular signaling
pathways, primarily implicated in inflammation and cancer progression.
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Anti-Inflammatory Pathways:

Hypophyllanthin has demonstrated potent anti-inflammatory effects by targeting major
inflammatory signaling cascades. In cellular models, particularly in lipopolysaccharide (LPS)-
induced macrophages, it has been shown to downregulate the expression of pro-inflammatory
mediators like cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-a), and
interleukin-1f3 (IL-1P). This is achieved through the inhibition of the following pathways:

o NF-kB Pathway: Hypophyllanthin can suppress the degradation of IkB and the
phosphorylation of IKB kinases (IKKa/3) and NF-kB, which are crucial steps in the activation
of this pro-inflammatory transcription factor.

 MAPK Pathway: It also inhibits the phosphorylation of key mitogen-activated protein kinases
(MAPKSs), including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase
(INK), and p38.

» PI3K-Akt Pathway: The compound has been shown to interfere with the activation of the
PI3K-Akt signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling (+/-)-Hypophyllanthin: A Technical Overviewl].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190393#hypophyllanthin-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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